methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate

• IUPAC Name: methyl 4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carboxylate
• InChI: InChI=1S/C14H18N2O4/c1-18-14(17)16-6-4-15(5-7-16)9-11-2-3-12-13(8-11)20-10-19-12/h2-3,8H,4-7,9-10H2,1H3
• InChI Key: KYMHOVLTBXANOC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCN(CC1)CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

Methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate, also known as MBPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBPC is a piperazine derivative that has been synthesized and studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate is not fully understood. However, it has been suggested that methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate acts on the serotonergic and dopaminergic systems in the brain. methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate has been shown to increase the levels of serotonin and dopamine in the brain, which may be responsible for its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to increase the levels of serotonin and dopamine in the brain. Additionally, methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate in lab experiments is its high purity and stability. methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate is also relatively easy to synthesize, making it a cost-effective starting material for the synthesis of other piperazine derivatives. However, one of the limitations of using methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

For the study of methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate include the development of novel piperazine derivatives and further study of its biochemical and physiological effects.

Synthesis Methods

The synthesis of methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate involves the reaction of 1,3-benzodioxole-5-carboxaldehyde with piperazine in the presence of methyl chloroformate. The reaction leads to the formation of methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate as a white solid with a melting point of 102-104°C. The purity of the compound can be confirmed by using analytical techniques such as NMR, IR, and MS.

Scientific Research Applications

Methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate has been studied for its potential applications in various fields such as pharmacology, neuroscience, and medicinal chemistry. In pharmacology, methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate has been shown to have anxiolytic and antidepressant effects in animal models. In neuroscience, methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate has been studied for its potential as a therapeutic agent for the treatment of Parkinson's disease. In medicinal chemistry, methyl 4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarboxylate has been used as a starting material for the synthesis of other piperazine derivatives with potential pharmacological properties.